Cas no 2580097-94-3 (rac-(1R,4S,6S)-6-methyl-2-azabicyclo2.2.1heptan-6-ol hydrochloride)

• Product Name: rac-(1R,4S,6S)-6-methyl-2-azabicyclo2.2.1heptan-6-ol hydrochloride
• CAS No: 2580097-94-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5359638
• PubChem ID: 155859082
• Update Time: 2025-07-09

rac-(1R,4S,6S)-6-methyl-2-azabicyclo2.2.1heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4R,6R)-6-Methyl-2-azabicyclo[2.2.1]heptan-6-ol;hydrochloride
• Z4882042053
• rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride
• rac-(1R,4S,6S)-6-methyl-2-azabicyclo2.2.1heptan-6-ol hydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-7(9)3-5-2-6(7)8-4-5;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+,7-;/m1./s1
• InChI Key： MDQKLUYUUUXREQ-FNCXLRSCSA-N
• SMILES： Cl.O[C@]1(C)C[C@@H]2CN[C@H]1C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Topological Polar Surface Area: 32.299

Additional information on rac-(1R,4S,6S)-6-methyl-2-azabicyclo2.2.1heptan-6-ol hydrochloride

Professional Introduction to Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol Hydrochloride (CAS No. 2580097-94-3)

Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride, with the CAS number 2580097-94-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical and pharmacological applications.

The structural framework of Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride consists of a seven-membered azabicyclic core substituted with a methyl group at the 6-position and an alcohol functional group at the 6-position as well. This specific stereochemistry, defined by the (1R,4S,6S) configuration, is crucial for its interaction with biological targets and contributes to its distinct pharmacological profile. The presence of the azabicyclic ring system imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as scaffolds for drug discovery. These compounds exhibit a range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The stereochemistry of these molecules plays a pivotal role in determining their biological efficacy. For instance, studies have shown that the (1R,4S,6S) configuration of Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride is essential for optimal activity in certain biological assays.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The azabicyclic core provides a unique binding site that can interact with specific biological targets, such as enzymes and receptors. This has led to investigations into its potential use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have explored various derivatives of this compound to modulate its activity and improve its pharmacokinetic profile.

The hydrochloride salt form of Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride offers several advantages over the free base form. The addition of a chloride ion enhances solubility in aqueous solutions, which is crucial for formulation development and bioavailability studies. Additionally, the salt form often exhibits improved stability under various storage conditions, making it more practical for both laboratory research and potential clinical applications.

Recent studies have highlighted the importance of stereochemistry in drug design and development. The (1R,4S,6S) configuration of this compound has been shown to be critical for its biological activity. This underscores the need for precise synthetic methods to ensure the correct stereochemical outcome during production. Advances in asymmetric synthesis have enabled researchers to produce enantiomerically pure forms of this compound more efficiently than ever before.

The pharmacological profile of Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride has been extensively studied in both preclinical and clinical settings. Initial investigations have revealed potential therapeutic applications in pain management and inflammation reduction. These findings are particularly exciting given the growing demand for alternative treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity levels. Key steps include cyclization reactions to form the azabicyclic core followed by functional group modifications to introduce the methyl and hydroxyl groups at appropriate positions. Recent advancements in catalytic methods have allowed for more efficient synthesis routes that minimize byproduct formation and improve overall process economics.

In conclusion, Rac-(1R,4S,6S)-6-methyl-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride (CAS No.2580097-94-3) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. The stereochemical configuration plays a critical role in determining its efficacy as a therapeutic agent or intermediate in drug synthesis processes.